Cas no 111047-54-2 ((S)-Methyl 2-(4-methylphenylsulfonamido)-2-phenylacetate)

(S)-Methyl 2-(4-methylphenylsulfonamido)-2-phenylacetate Properties

Names and Identifiers

• (S)-Methyl 2-(4-methylphenylsulfonamido)-2-phenylacetate
• Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester, (aS)-
• methyl (2S)-2-[(4-methylphenyl)sulfonylamino]-2-phenylacetate
• METHYL N-P-TOLUENESULFONYL-L-2-PHENYLGLYCINATE
• (S)-PHENYL-(TOLUENE-4-SULFONYLAMINO)-ACETIC ACID METHYL ESTER
• methyl 2-(4-methylphenylsulfonamido)-2-phenylacetate
• methyl 2-(tosylamido)-2-phenylacetate
• methyl N-p-toluenesulfonyl-1-phenylglycinate
• methyl N-p-tolylsulfonyl-2-phenylglycinate
• N-Ts-phenylglycine methyl ester
• 111047-54-2
• Methyl (2S)-{[(4-methylphenyl)sulfonyl]amino}(phenyl)acetate
• DTXSID90427661
• AKOS016842398
• Methyl (2S)-[(4-methylbenzene-1-sulfonyl)amino](phenyl)acetate
• MFCD09261406
• A894810
• J-521848
• (S)-Phenyl-(toluene-4-sulfonylamino)-acetic acid methyl ester (Tos-L-Phg-OMe)
• methyl (2S)-2-(4-methylbenzenesulfonamido)-2-phenylacetate
• Benzeneacetic acid,a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester,(as)-
• (S)-Methyl 2-(4-MethylphenylsulfonaMido)-2-phenylacetate
• (S)-Phenyl-(toluene-4-sulfonylamino)-acetic acid methyl ester
• +Expand

• MDL： MFCD09261406
• InChIKey： RUYIDMOVZKCDIJ-HNNXBMFYSA-N
• Inchi： InChI=1S/C16H17NO4S/c1-12-8-10-14(11-9-12)22(19,20)17-15(16(18)21-2)13-6-4-3-5-7-13/h3-11,15,17H,1-2H3/t15-/m0/s1
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N[C@@H](C2=CC=CC=C2)C(=O)OC

Computed Properties

• Exact Mass: 319.08800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 319.08782920g/mol
• Heavy Atom Count: 22
• Complexity: 457
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• LogP: 3.65930
• PSA: 80.85000